Cas no 473-27-8 (4-(Trifluoromethylsulphonyl)aniline)

• Product Name: 4-(Trifluoromethylsulphonyl)aniline
• CAS No: 473-27-8
• MF: C₇H₆F₃NO₂S
• MW: 225.188251018524
• MDL: MFCD00182685
• CID: 331743
• PubChem ID: 24871797
• Update Time: 2025-11-05

4-(Trifluoromethylsulphonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-((Trifluoromethyl)sulfonyl)aniline
• 4-(TRIFLUOROMETHYLSULFONYL)ANILINE
• 4-Aminophenyl Trifluoromethyl Sulphone
• 4-AMINOPHENYL TRIFLUOROMETHYL SULPHONE, TECH
• Benzenamine,4-[(trifluoromethyl)sulfonyl]-
• 4-(Trifluoromethylsulphonyl)aniline, tech
• 4-Aminophenyl trifluoromethyl sulfone
• 4-Trifluormethansulfonyl-anilin
• 4-trifluoromethanesulfonyl-aniline
• 4-trifluoromethanesulfonylphenylamine
• 4-(Trifluoromethylsulphonyl)aniline
• p-(Trifluoromethylsulfonyl)aniline
• A827185
• HMS1473E16
• FT-0617594
• 4-(Trifluoromethylsulfonyl)aniline, 95%
• F0345-0177
• AKOS001288399
• ChemDiv3_000104
• SR-01000390069-1
• CS-0198646
• p-trifluoromethylsulfonylaniline
• 4-(trifluoromethanesulfonyl)aniline
• 4-[(trifluoromethyl)sulfonyl]aniline
• Z223639878
• IDI1_019422
• 473-27-8
• 4-trifluoromethylsulfonylaniline
• 4-(trifluoromethylsulfonyl)-aniline
• EU-0033573
• MFCD00182685
• FT-0602603
• {4-[(trifluoromethyl)sulfonyl]phenyl}amine
• SCHEMBL479304
• 4-trifluoromethanesulfonyl-phenylamine
• 4-(trifluoromethylsulfonyl)benzenamine
• PS-7777
• 4-[(Trifluoromethyl)sulfonyl]phenylamine
• EN300-38966
• NCGC00180467-01
• 4-Triflylaniline
• BRD-K92192552-001-01-9
• 4-trifluoromethanesulfonyl aniline
• 4-trifluoromethylsulfonyl-phenylamine
• SY129310
• 4-trifluoromethylsulphonylaniline
• DTXSID20197087
• 4-[(Trifluoromethyl)sulfonyl]phenylamine #
• SR-01000390069
• 4-trifluoromethanesulfonylaniline
• 4-[(Trifluoromethyl)sulphonyl]aniline
• DB-051441
• aniline, 4-trifluoromethylsulphonyl-
• AE-848/30742043

• MDL： MFCD00182685
• Inchi： 1S/C7H6F3NO2S/c8-7(9,10)14(12,13)6-3-1-5(11)2-4-6/h1-4H,11H2
• InChI Key： GNVFCXUZQGCXPB-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=CC(=CC=1)N)(=O)=O

Computed Properties

• Exact Mass: 225.00700
• Monoisotopic Mass: 225.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 68.5A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.502
• Melting Point: 96 °C (lit.)
• Boiling Point: 317.8℃ at 760 mmHg
• Flash Point: 146°C
• Refractive Index: 1.501
• PSA: 68.54000
• LogP: 3.22430
• Solubility: Not available

4-(Trifluoromethylsulphonyl)aniline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 4-(Trifluoromethylsulphonyl)aniline

Market Research and Analysis of 4-(Trifluoromethylsulphonyl)aniline (CAS No. 473-27-8)

4-(Trifluoromethylsulphonyl)aniline, identified by the CAS number 473-27-8, is a significant compound in the field of chemical biology and pharmaceutical research. This compound has garnered attention due to its unique chemical properties and potential applications in drug development. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

The global market for specialty chemicals, including intermediates like 4-(Trifluoromethylsulphonyl)aniline, is driven by the increasing demand for innovative drugs and advanced therapeutic solutions. The compound's trifluoromethylsulphonyl group imparts high reactivity, making it a valuable building block in organic synthesis. This has led to its adoption in various research settings, including academic institutions and pharmaceutical companies.

Market analysis indicates a growing interest in this compound, with several key players in the chemical industry offering it as a research-grade material. The demand is further fueled by the rising number of clinical trials targeting complex diseases such as cancer and inflammatory disorders. As a result, suppliers are focusing on improving production efficiency and ensuring consistent quality to meet the increasing demand.

The application of 4-(Trifluoromethylsulphonyl)aniline extends beyond pharmaceuticals. It is also utilized in agrochemical research, where its ability to modulate enzyme activity makes it a promising candidate for developing novel pesticides and herbicides. This dual application potential underscores its importance in both healthcare and agricultural sectors.

In terms of market dynamics, the Asia-Pacific region is emerging as a key market for this compound, driven by rapid industrialization and increasing investment in R&D activities. North America and Europe remain significant markets due to their established pharmaceutical industries and robust regulatory frameworks.

To address the growing demand, several global suppliers have expanded their manufacturing capacities. However, challenges such as stringent regulatory requirements and supply chain disruptions pose risks to market growth. Despite these challenges, the outlook for 4-(Trifluoromethylsulphonyl)aniline remains positive, with continued innovation expected to drive its adoption across various industries.